2-Methoxy-5-(thiophen-2-YL)phenol

• IUPAC Name: 2-methoxy-5-thiophen-2-ylphenol
• InChI: InChI=1S/C11H10O2S/c1-13-10-5-4-8(7-9(10)12)11-3-2-6-14-11/h2-7,12H,1H3
• InChI Key: YIKXSCNLWPAKMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CS2)O
• Molecular Formula: C11H10O2S
• DSSTOX Substance ID: DTXSID80685399
• Molecular Weight: 206.26 g/mol
• CAS No.: 1261967-06-9

Description

2-Methoxy-5-(thiophen-2-yl)phenol is a phenolic derivative featuring a methoxy group at the 2-position and a thiophene ring at the 5-position of the benzene core. Its molecular formula is C₁₁H₁₀O₂S, with a molecular weight of 218.26 g/mol. The compound is synthesized via condensation reactions involving 3-hydroxy-4-methoxybenzaldehyde and thiophene derivatives, followed by reduction or crystallization steps .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-5-(thiophen-2-yl)phenol typically involves the reaction of 2-methoxyphenol with thiophene-2-carbaldehyde under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The mixture is heated to reflux, and the product is isolated through filtration and purification techniques like recrystallization .

Industrial Production Methods

In an industrial setting, the production of 2-Methoxy-5-(thiophen-2-yl)phenol may involve more scalable methods, such as continuous flow synthesis. This method allows for the efficient production of large quantities of the compound by continuously feeding the reactants into a reactor and collecting the product. The reaction conditions, such as temperature, pressure, and flow rates, are optimized to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-5-(thiophen-2-yl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The thiophene ring can be reduced to form dihydrothiophenes.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a catalyst, such as palladium on carbon.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Dihydrothiophenes and related compounds.

Substitution: Various substituted phenols and thiophenes.

Scientific Research Applications

2-Methoxy-5-(thiophen-2-yl)phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-(thiophen-2-yl)phenol involves its interaction with various molecular targets and pathways. For example, its antioxidant activity is attributed to its ability to scavenge free radicals and inhibit oxidative stress. In biological systems, it may interact with enzymes and receptors, modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below highlights key structural and physicochemical differences between 2-Methoxy-5-(thiophen-2-yl)phenol and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	Notable Features
2-Methoxy-5-(thiophen-2-yl)phenol	C₁₁H₁₀O₂S	218.26	-OCH₃, -C₄H₃S (thiophene)	Not reported	Thiophene enhances π-π interactions
Combretastatin A-4	C₁₈H₂₀O₅	316.35	-OCH₃, -CH=CH-C₆H₃(OCH₃)₃	N/A	Anticancer activity; styryl group
2-Methoxy-5-[(4-methoxyphenylimino)methyl]phenol (36)	C₁₅H₁₅NO₃	257.29	-OCH₃, -CH=N-C₆H₄-OCH₃	112–114	Schiff base; high yield (95%)
2-Methoxy-5-((phenylamino)methyl)phenol	C₁₄H₁₅NO₂	229.28	-OCH₃, -CH₂-NH-C₆H₅	Not reported	Crystallizes in orthorhombic system
Isochavibetol (2-Methoxy-5-(1-propenyl)phenol)	C₁₀H₁₂O₂	164.20	-OCH₃, -CH₂-CH=CH₂	Not reported	Natural phenylpropene; antimicrobial

Key Observations :

• Thiophene vs. Styryl Groups : The thiophene in the target compound provides sulfur-mediated electronic effects, contrasting with Combretastatin A-4’s styryl group, which is critical for tubulin-binding anticancer activity .
• Substituent Position: Positional isomers like 2-Methoxy-4-(thiophen-2-yl)phenol (similarity score: 0.86) exhibit altered electronic distributions due to methoxy/thiophene positional swapping.
• Schiff Base Derivatives : Compound 36 demonstrates the impact of an imine (-CH=N-) linker on stability and synthetic yield compared to direct thiophene substitution.

Crystallography :

• Compound 2 crystallizes in an orthorhombic system (space group Pca2₁) with intramolecular hydrogen bonding (O-H⋯N), stabilizing its structure . Similar analysis for the target compound is unreported but anticipated to involve thiophene-driven packing motifs.

Solubility and Reactivity

• Methoxy Groups : Enhance lipid solubility, aiding membrane permeability in analogs like Combretastatin A-4 .
• Thiophene vs. Phenylamino: Thiophene’s sulfur atom may reduce aqueous solubility compared to nitrogen-containing analogs (e.g., compound 2) .
• Nitro Derivatives: 2-Methoxy-5-(2-nitroprop-1-enyl)phenol demonstrates nitro group-induced reactivity, enabling further functionalization.